4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride

• IUPAC Name: 4-methyl-1H-pyrazole-5-carbaldehyde;hydrochloride
• InChI: InChI=1S/C5H6N2O.ClH/c1-4-2-6-7-5(4)3-8;/h2-3H,1H3,(H,6,7);1H
• InChI Key: FBTNDVBBJMJQCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1)C=O.Cl
• Molecular Formula: C5H7ClN2O
• Molecular Weight: 146.57 g/mol
• CAS No.: 1803604-90-1

Description

“4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride” is a chemical compound with the CAS Number: 1803604-90-1. It has a molecular weight of 146.58. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various methods. One such method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Another method involves the one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C5H6N2O.ClH/c1-4-2-6-7-5(4)3-8;/h2-3H,1H3,(H,6,7);1H. This indicates that the compound consists of a pyrazole ring with a methyl group at the 4th position and a carbaldehyde group at the 3rd position.

Chemical Reactions Analysis

Pyrazole derivatives, including “this compound”, can undergo various chemical reactions. For instance, they can participate in Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones. They can also undergo palladium-catalyzed coupling with aryl triflates.

Physical and Chemical Properties Analysis

It has a molecular weight of 146.58. The storage temperature for this compound is 4 degrees Celsius.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

One significant application of 4-methyl-1H-pyrazole-3-carbaldehyde hydrochloride is in the synthesis of pyrazole derivatives. For instance, studies have demonstrated its utility in creating water-soluble pyrazole derivatives through reactions with 2-mercaptoethanol in the presence of trimethylchlorosilane, leading to compounds like 4-[bis(2-hydroxyethylsulfanyl)methyl]pyrazoles hydrochlorides. These derivatives have shown promise in various fields due to their solubility and reactivity properties (Papernaya et al., 2012).

Antimicrobial Properties

Another critical application area is the development of pyrazole-based compounds with antimicrobial properties. For example, the synthesis of pyrano[4,3-b]pyrane derivatives bearing 1H-pyrazole and their subsequent screening against various bacterial and fungal pathogens have shown that some compounds exhibit potent antimicrobial activities, rivaling or even surpassing those of commercial drugs (Sangani et al., 2012).

Structural and Crystallographic Analysis

The structural and crystallographic analysis of pyrazole derivatives synthesized using this compound is also a significant area of research. Studies involving X-ray crystallography have elucidated the molecular structures of these compounds, providing insights into their chemical properties and potential applications in material science and molecular engineering (Xu & Shi, 2011).

Development of Antimicrobial Agents

The compound has been used as a precursor in the synthesis of novel antimicrobial agents. Research into pyrazole-appended quinolinyl chalcones, synthesized via Claisen–Schmidt condensation and characterized for their antimicrobial properties, highlights the potential of these compounds in developing new treatments for microbial infections (Prasath et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. It can also cause skin and eye irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.